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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

Cat. No.: B2849434 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemicals like propargyl alcohol propoxylate is a cornerstone of

laboratory safety and environmental responsibility. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure that this

compound is managed appropriately from acquisition to disposal.

Key Safety and Physical Data
While specific quantitative exposure limits for propargyl alcohol propoxylate are not readily

available, data for the closely related compound, propargyl alcohol, provides crucial safety

benchmarks. All handling and disposal procedures should be conducted with the assumption

that propargyl alcohol propoxylate shares similar hazard characteristics.
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Property Value Citation

Chemical Formula C6H10O2 [1]

Molecular Weight 114.14 g/mol [1]

CAS Number 3973-17-9 [1][2]

OSHA PEL Not available [2]

NIOSH REL Not available [2]

ACGIH TLV Not available [2]

Boiling Point/Range
114 - 115 °C (for Propargyl

Alcohol)

Density
0.963 g/cm3 at 25 °C (for

Propargyl Alcohol)

Incompatible Materials Strong oxidizing agents [2]

Experimental Protocols: Proper Disposal
Procedures
The disposal of propargyl alcohol propoxylate must be handled as hazardous waste,

adhering to all federal, state, and local regulations.[2] The following step-by-step protocol

outlines the necessary procedures for its safe disposal.

1. Personal Protective Equipment (PPE) and Safety Measures:

Engineering Controls: Always handle propargyl alcohol propoxylate in a well-ventilated

area or under a chemical fume hood.[1][3] Ensure that emergency exits are accessible and

an emergency shower and eyewash station are readily available.[3]

Personal Protective Equipment: Wear appropriate PPE, including chemical-impermeable

gloves, safety glasses with side shields or goggles, a flame-retardant lab coat, and closed-

toe shoes.[1]

2. Waste Collection and Storage:
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Waste Segregation: Collect all waste containing propargyl alcohol propoxylate in a

designated, leak-proof, and clearly labeled hazardous waste container.[4] Do not mix with

other waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department.[4]

Container Labeling: Immediately upon adding the first of the waste, affix a hazardous waste

label. The label must include the full chemical name ("Propargyl alcohol propoxylate"), the

associated hazards (e.g., "Flammable," "Toxic"), and the accumulation start date.[4]

Storage: Store the waste container in a cool, dry, and well-ventilated secondary containment

area away from heat, sparks, open flames, and incompatible materials like strong oxidizing

agents.[2][3] Ensure the container is tightly closed when not in use.[2]

3. Disposal of Empty Containers:

Decontamination: Empty containers that held propargyl alcohol propoxylate must be

decontaminated. The first rinse should be collected as hazardous waste.[4] Subsequent

rinses may be permissible for drain disposal, but this must be confirmed with your EHS

office.[4]

Disposal: After proper decontamination, containers can be triple-rinsed and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to render it

unusable and then disposed of in a sanitary landfill, if local regulations permit.[1]

4. Spill and Leak Management:

Immediate Actions: In the event of a spill, evacuate all non-essential personnel from the

area.[3] Remove all sources of ignition.[1][3]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

Cleanup: Absorb the spill with an inert material, such as activated charcoal adsorbent, sand,

or earth.[2][3] Place the absorbed material into a suitable, closed container for disposal as

hazardous waste.[2][3]

Ventilation and Decontamination: Ventilate the area and wash the spill site after the cleanup

is complete.[3]
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5. Final Disposal:

Professional Disposal: The ultimate disposal of propargyl alcohol propoxylate waste must

be conducted by a licensed chemical destruction plant or through controlled incineration with

flue gas scrubbing.[1] Do not discharge to sewer systems or contaminate water, foodstuffs,

or feed.[1]

Regulatory Compliance: It is imperative to consult with your institution's EHS department and

to adhere to all local, state, and federal hazardous waste regulations to ensure complete and

accurate classification and disposal.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of propargyl
alcohol propoxylate.
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Propargyl Alcohol Propoxylate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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